Cas no 80560-56-1 (2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester)
80560-56-1 structure
Product Name:2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester
CAS No:80560-56-1
MF:C20H17NO2
MW:303.354485273361
CID:705424
PubChem ID:3845805
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester
- ethyl 4,6-diphenylpyridine-2-carboxylate
- DTXSID20397227
- 80560-56-1
-
- Inchi: 1S/C20H17NO2/c1-2-23-20(22)19-14-17(15-9-5-3-6-10-15)13-18(21-19)16-11-7-4-8-12-16/h3-14H,2H2,1H3
- InChI Key: PMKBAPDBJNEBOD-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 303.125928785g/mol
- Monoisotopic Mass: 303.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 39.2Ų
2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
80560-56-1 (2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester) Related Products
- 52565-57-8(Ethyl 4-phenylpyridine-2-carboxylate)
- 107771-78-8(Ethyl 6-phenylpicolinate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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